1-(3-Chloropyridin-4-yl)piperazine trihydrochloride

• IUPAC Name: 1-(3-chloropyridin-4-yl)piperazine;trihydrochloride
• InChI: InChI=1S/C9H12ClN3.3ClH/c10-8-7-12-2-1-9(8)13-5-3-11-4-6-13;;;/h1-2,7,11H,3-6H2;3*1H
• InChI Key: VERQPGDYSDAISR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=NC=C2)Cl.Cl.Cl.Cl
• Molecular Formula: C9H15Cl4N3
• Molecular Weight: 307.0 g/mol
• CAS No.: 1707602-64-9

Description

1-(3-Chloropyridin-4-yl)piperazine trihydrochloride is a chemical compound with the formula C9H12ClN3・3HCl. It has a molecular weight of 307.05. This compound is used for research and development.

Scientific Research Applications

Piperazine Derivatives in Drug Development

Piperazine derivatives have been explored for their therapeutic potential across multiple areas. For instance, they are found in drugs with antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio-protective, anti-inflammatory, and imaging agent properties. The versatility of the piperazine scaffold allows for significant modifications to its substitution pattern, leading to molecules with varied medicinal potential. This adaptability underscores the scaffold's utility in designing new pharmacophores for diverse diseases, highlighting the importance of further therapeutic investigations into piperazine-based molecules (Rathi, Syed, Shin, & Patel, 2016).

Piperazine and Anti-mycobacterial Activity

The structural framework of piperazine is also instrumental in the development of potent molecules against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This suggests the scaffold's potential as a cornerstone in creating safer, selective, and cost-effective anti-mycobacterial agents. The design and structure-activity relationship (SAR) of these compounds provide a foundation for medicinal chemists to innovate and address therapeutic gaps in tuberculosis treatment (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).

Metabolic Agents and Cytoprotection

The metabolic cytoprotective action of piperazine derivatives, such as Trimetazidine (a derivative used for treating angina pectoris), exemplifies the compound's utility in addressing ischemic conditions without major effects on hemodynamics or myocardial oxygen consumption. Research into these mechanisms reveals piperazine's role in positively influencing myocardial energetic metabolism, suggesting potential areas for therapeutic exploitation (Cargnoni, Pasini, Ceconi, Curello, & Ferrari, 1999).

Safety and Hazards

Safety data sheets suggest that in case of inhalation, skin contact, eye contact, or ingestion, medical attention should be sought. It should be kept away from heat/sparks/open flames/hot surfaces. Spills should be prevented from entering sewers, watercourses, or low areas.